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Compound of Interest

Compound Name: (S)-GLPG0974

Cat. No.: B10861163 Get Quote

Essential Safety and Handling Guide for (S)-
GLPG0974
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (S)-GLPG0974. The following procedures are based

on available safety information and general best practices for handling potent research

compounds. Given the absence of a comprehensive Safety Data Sheet (SDS), a cautious

approach is paramount.

Physical and Chemical Properties
(S)-GLPG0974 is a potent and selective antagonist of the free fatty acid receptor 2

(FFA2/GPR43).[1] It is an orally available research compound.[2]
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Property Value Source

Chemical Formula C₂₅H₂₅ClN₂O₄S [2]

Molecular Weight 485.00 g/mol [2]

Appearance White to beige powder [2]

Solubility DMSO: 2 mg/mL [2]

Storage Temperature 2-8°C [2]

Storage Class 11 (Combustible Solids)

WGK (Water Hazard Class) 3

Personal Protective Equipment (PPE)
Due to the potent nature of (S)-GLPG0974 and the lack of a complete hazard profile, stringent

PPE protocols are required to minimize exposure, particularly when handling the compound in

its powder form.

Operation Recommended PPE

Weighing and Dispensing (Powder)

- Full-face powered air-purifying respirator

(PAPR) or a properly fitted N95 respirator within

a certified chemical fume hood.- Disposable

solid-front lab coat with tight-fitting cuffs.-

Double nitrile gloves.- Safety glasses with side

shields or chemical splash goggles.

Solution Preparation and Handling

- Certified chemical fume hood.- Standard lab

coat.- Nitrile gloves.- Safety glasses with side

shields.

General Laboratory Use - Lab coat.- Nitrile gloves.- Safety glasses.

Experimental Protocols: Safe Handling and a.
Operational Plan
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1. Engineering Controls:

All work with solid (S)-GLPG0974 must be conducted in a certified chemical fume hood or a

powder containment hood to prevent inhalation of airborne particles.

For larger quantities or when aerosolization is likely, a glove box or isolator is recommended.

2. Weighing and Aliquoting:

Perform weighing of the powdered compound in a chemical fume hood on a stable surface.

Use anti-static weigh paper or a weighing boat.

Carefully transfer the desired amount to a tared container.

Clean any spills immediately using a wet paper towel (for small spills) and decontaminate the

area. Dispose of cleaning materials as hazardous waste.

3. Solution Preparation:

Prepare solutions within a chemical fume hood.

Add the solvent to the container with the pre-weighed (S)-GLPG0974 to minimize dust

generation.

Cap the container securely before mixing or vortexing.

4. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, before leaving the

laboratory, and before eating, drinking, or smoking.

Remove and dispose of contaminated gloves immediately.

b. Disposal Plan
As a definitive hazard profile for (S)-GLPG0974 is not available, all waste materials should be

treated as hazardous chemical waste.
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Waste Stream Disposal Procedure

Unused/Expired Compound

- Collect in a clearly labeled, sealed, and

compatible waste container.- Do not dispose of

down the drain or in regular trash.- Arrange for

disposal through your institution's certified

hazardous waste program.

Contaminated Labware (e.g., vials, pipette tips,

weigh boats)

- Collect in a designated, puncture-resistant,

and sealed hazardous waste container.- Label

the container as "Hazardous Waste" with the

name of the compound.

Contaminated PPE (e.g., gloves, disposable lab

coats)

- Doff PPE carefully to avoid self-

contamination.- Place in a sealed bag or

container labeled as hazardous waste.

Aqueous Waste (from cleaning, etc.)

- Collect in a sealed and labeled hazardous

waste container.- Do not mix with other waste

streams unless compatibility has been

confirmed.

Signaling Pathway
(S)-GLPG0974 acts as an antagonist at the Free Fatty Acid Receptor 2 (FFA2). FFA2 activation

by short-chain fatty acids (SCFAs) leads to downstream signaling through two primary G-

protein-coupled pathways: Gq/11 and Gi/o.[3] The following diagram illustrates this mechanism.
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Caption: FFA2 receptor signaling pathways and the antagonistic action of (S)-GLPG0974.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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